Cas no 898407-52-8 (N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide)

N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide is a structurally complex diamide derivative incorporating indole and thiophene moieties. Its unique molecular architecture, featuring a benzyl group and a dihydroindole-thiophene hybrid scaffold, suggests potential utility in medicinal chemistry and pharmaceutical research. The presence of both aromatic and heterocyclic components may enhance binding affinity to biological targets, particularly in neurological or oncological applications. The diamide linkage offers synthetic versatility for further derivatization, while the thiophene and indole groups contribute to electron-rich properties, potentially influencing pharmacokinetic behavior. This compound's distinct structural features make it a promising intermediate for the development of novel bioactive molecules, warranting further investigation into its physicochemical and pharmacological properties.
N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide structure
898407-52-8 structure
Product Name:N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
CAS No:898407-52-8
MF:C23H23N3O2S
MW:405.512624025345
CID:5481754
Update Time:2025-06-12

N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N'-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
    • N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
    • Inchi: 1S/C23H23N3O2S/c27-22(24-15-17-7-2-1-3-8-17)23(28)25-16-20(21-11-6-14-29-21)26-13-12-18-9-4-5-10-19(18)26/h1-11,14,20H,12-13,15-16H2,(H,24,27)(H,25,28)
    • InChI Key: LUYVESGMIVFKBZ-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

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Additional information on N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Overview of N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898407-52-8)

The compound N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898407-52-8) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group, a dihydroindole moiety, and a thiophene ring, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or ligand in targeted therapies.

In recent years, the demand for heterocyclic compounds like N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide has surged due to their versatility in medicinal chemistry. The presence of both indole and thiophene rings in its structure is noteworthy, as these motifs are frequently found in FDA-approved drugs. For instance, indole derivatives are known for their role in serotonin modulation, while thiophene-containing compounds exhibit antimicrobial and anti-inflammatory properties. This dual functionality positions CAS No. 898407-52-8 as a molecule of high relevance in contemporary research.

One of the most searched questions in the scientific community is: "What are the synthetic routes for N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide?" The synthesis typically involves multi-step organic reactions, including amide coupling, alkylation, and cyclization. Researchers often employ Schotten-Baumann conditions or carbodiimide-mediated coupling to achieve high yields. The compound's CAS number 898407-52-8 is frequently used in patent literature, highlighting its commercial and academic value.

Another hot topic is the bioactivity profile of N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide. Preliminary studies suggest its potential interaction with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. Given the rising interest in precision medicine, this compound could play a pivotal role in developing tailored therapeutics. Its molecular weight and logP value also make it suitable for blood-brain barrier penetration, a critical factor in CNS drug development.

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In conclusion, N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898407-52-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the realms of drug discovery and molecular design. As research advances, this compound may unlock new possibilities in addressing unmet medical needs.

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